Cas no 1700333-02-3 (5-{(3-hydroxybutan-2-yl)sulfanylmethyl}furan-2-carboxylic acid)

• Product Name: 5-{(3-hydroxybutan-2-yl)sulfanylmethyl}furan-2-carboxylic acid
• CAS No: 1700333-02-3
• MF: C₁₀H₁₄O₄S
• MW: 230.280762195587
• CID: 6033448
• PubChem ID: 107770138
• Update Time: 2024-01-12

5-{(3-hydroxybutan-2-yl)sulfanylmethyl}furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{(3-hydroxybutan-2-yl)sulfanylmethyl}furan-2-carboxylic acid
• EN300-1277616
• 1700333-02-3
• 5-{[(3-hydroxybutan-2-yl)sulfanyl]methyl}furan-2-carboxylic acid

• Inchi： 1S/C10H14O4S/c1-6(11)7(2)15-5-8-3-4-9(14-8)10(12)13/h3-4,6-7,11H,5H2,1-2H3,(H,12,13)
• InChI Key： TUTXLYLIRDOOFN-UHFFFAOYSA-N
• SMILES： S(CC1=CC=C(C(=O)O)O1)C(C)C(C)O

Computed Properties

• Exact Mass: 230.06128010g/mol
• Monoisotopic Mass: 230.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 96Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids